Cas no 2680774-56-3 (tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate
• CAS No: 2680774-56-3
• MF: C₁₄H₁₈BrF₂NO₂
• MW: 350.199030399323
• CID: 6092975
• PubChem ID: 165929927
• Update Time: 2025-06-08

tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680774-56-3
• tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate
• EN300-28298453

• Inchi： 1S/C14H18BrF2NO2/c1-9-5-6-10(11(15)7-9)14(16,17)8-18-12(19)20-13(2,3)4/h5-7H,8H2,1-4H3,(H,18,19)
• InChI Key： VMTATPOXRKEBML-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.04890g/mol
• Monoisotopic Mass: 349.04890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate

Introduction to tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate (CAS No. 2680774-56-3)

tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate (CAS No. 2680774-56-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a tert-butyl carbamate group, a brominated aryl ring, and difluoroethyl moieties imparts distinct chemical and biological properties that make it an intriguing subject for scientific investigation.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under various reaction conditions and can be selectively removed using mild acidic conditions. This property makes it an ideal choice for protecting amino functionalities during multi-step synthetic processes.

The brominated aryl ring in the structure of tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate provides a versatile handle for further functionalization. Bromine atoms are often used as leaving groups in cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely employed in the synthesis of complex organic molecules. These reactions enable the introduction of a wide range of substituents, thereby expanding the chemical diversity of the compound.

The difluoroethyl moiety is another key feature of this compound. Fluorine atoms are known to influence the physicochemical properties of molecules, including their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of fluorine can enhance the pharmacological properties of drug candidates by improving their bioavailability and reducing their susceptibility to metabolic degradation.

Recent studies have explored the potential applications of tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry highlighted its use as an intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in this compound allows for fine-tuning of its biological activity through structural modifications.

In another study, scientists at a leading pharmaceutical company investigated the use of tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate as a scaffold for developing small molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are important targets for drug discovery. The ability to modulate GPCR activity with high selectivity and potency is essential for developing effective therapeutic agents.

The synthetic accessibility and functional versatility of tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate make it an attractive starting material for combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened against various biological targets to identify lead compounds with desired pharmacological profiles. This approach has been successfully employed in the discovery of new drugs for treating diseases such as Alzheimer's disease, diabetes, and cardiovascular disorders.

Moreover, the compound's stability under different reaction conditions facilitates its use in high-throughput screening (HTS) platforms. HTS is a powerful tool in drug discovery that allows for rapid evaluation of large numbers of compounds against specific biological targets. The ability to synthesize and purify tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate on a preparative scale ensures its availability for such screening campaigns.

In conclusion, tert-butyl N-[2-(2-bromo-4-methylphenyl)-2,2-difluoroethyl]carbamate (CAS No. 2680774-56-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features provide a solid foundation for developing novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new applications and insights into the biological activity of this compound, further highlighting its importance in modern drug discovery efforts.